Cas no 5462-25-9 (4-chloro-3-methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-3-methylbenzene-1-sulfonamide
• CAS No: 5462-25-9
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 942236
• PubChem ID: 226555
• Update Time: 2025-05-21

4-chloro-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methylbenzenesulfonamide
• 4-Chlor-3-toluolsulfonamid
• 4-Chlor-m-toluolsulfonamid
• 4-Chloro-3-methyl-benzolsulfonamid
• 6-Chloro-m-toluenesulfonamide
• 6-chloro-toluene-3-sulfonic acid amide
• 6-Chlor-toluol-3-sulfonsaeure-amid
• AC1L5EUP
• AC1Q3O5C
• CTK5A1959
• NSC17133
• T6740680
• MFCD12402649
• DB-380963
• DTXSID20280488
• EN300-107401
• AP-263/43503347
• SCHEMBL12459551
• NSC-17133
• SB78275
• AKOS005139269
• 4-chloro-3-methylbenzene-1-sulfonamide
• 4-chloro-3-methyl-benzenesulfonamide
• CHEMBL4985641
• GS1072
• 5462-25-9

• Inchi： 1S/C7H8ClNO2S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,1H3,(H2,9,10,11)
• InChI Key： MKXKYHVXYMZWIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)S(N)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16
• LogP: 3.07690

Additional information on 4-chloro-3-methylbenzene-1-sulfonamide

4-Chloro-3-methylbenzene-1-sulfonamide (CAS No. 5462-25-9): Properties, Applications, and Market Insights

4-Chloro-3-methylbenzene-1-sulfonamide (CAS No. 5462-25-9) is a specialized sulfonamide derivative with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as 4-chloro-3-methylbenzenesulfonamide, has garnered significant attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for "4-Chloro-3-methylbenzene-1-sulfonamide uses" or "CAS 5462-25-9 suppliers," reflecting its growing commercial relevance.

The molecular structure of 4-chloro-3-methylbenzene-1-sulfonamide features a benzene ring substituted with both a chloro group and a methyl group, along with a sulfonamide functional group. This configuration contributes to its moderate polarity and stability under various conditions. Recent studies highlight its role as a key intermediate in the synthesis of sulfa drugs and other bioactive molecules, addressing trending topics like "antibiotic resistance solutions" and "green chemistry alternatives."

In pharmaceutical applications, 4-Chloro-3-methylbenzene-1-sulfonamide serves as a precursor for antimicrobial agents and enzyme inhibitors. Its mechanism often involves competitive binding to bacterial dihydropteroate synthase (DHPS), making it relevant to current searches for "novel antibacterial compounds." The compound's chloromethylbenzenesulfonamide backbone allows for further derivatization, enabling researchers to explore structure-activity relationships—a hot topic in drug discovery circles.

The agrochemical industry utilizes 5462-25-9 in developing crop protection agents, particularly fungicides targeting plant pathogenic fungi. With increasing global focus on "sustainable agriculture" and "food security," this application aligns well with contemporary market demands. Formulations containing this compound demonstrate efficacy against Botrytis cinerea and Fusarium species, common subjects in agricultural research queries.

Material scientists employ 4-chloro-3-methylbenzene-1-sulfonamide in polymer modification and as a cross-linking agent. Its ability to introduce sulfonamide groups into polymer chains makes it valuable for creating ion-exchange membranes—a technology frequently searched in relation to "battery materials" and "water purification systems." The compound's thermal stability (decomposition temperature >200°C) ensures performance in high-temperature applications.

From a synthetic chemistry perspective, 4-Chloro-3-methylbenzene-1-sulfonamide participates in various reactions including nucleophilic substitutions and coupling reactions. Laboratory protocols often reference "sulfonamide protection strategies" and "heterocycle synthesis" when discussing this compound. Recent publications highlight its use in click chemistry applications, particularly in bioconjugation—an area receiving growing attention in medicinal chemistry forums.

The global market for 4-chloro-3-methylbenzenesulfonamide shows steady growth, driven by pharmaceutical R&D and specialty chemical demand. Industry reports tracking "fine chemical market trends" frequently mention this compound among emerging sulfonamide intermediates. Major production hubs include China, India, and Western Europe, with supply chain analytics indicating increasing interest from North American buyers.

Quality specifications for CAS 5462-25-9 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Analytical methods like HPLC-MS and NMR spectroscopy ensure batch consistency—critical information for purchasers searching "4-Chloro-3-methylbenzene-1-sulfonamide analysis." Storage recommendations emphasize protection from moisture and light to maintain stability.

Environmental and safety profiles of 4-Chloro-3-methylbenzene-1-sulfonamide indicate proper handling requires standard laboratory precautions. While not classified as hazardous under GHS criteria, material safety data sheets (MSDS) recommend using personal protective equipment—a common search parameter for "chemical handling protocols." The compound demonstrates low bioaccumulation potential in ecotoxicity studies.

Future research directions for 5462-25-9 include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These applications respond to trending searches about "advanced materials design" and "green catalysis." Patent analysis reveals growing intellectual property activity around sulfonamide derivatives, particularly in pharmaceutical compositions.

For researchers sourcing 4-chloro-3-methylbenzene-1-sulfonamide, verification of CAS registry number 5462-25-9 ensures correct material identification. Suppliers increasingly provide technical dossiers addressing common purchaser queries about "custom synthesis options" and "bulk pricing tiers." The compound's commercial availability in both laboratory and production quantities facilitates diverse applications.

In conclusion, 4-Chloro-3-methylbenzene-1-sulfonamide represents a versatile building block with expanding applications across multiple industries. Its relevance to current scientific challenges—from antimicrobial development to advanced materials—ensures continued interest from both academic and industrial researchers worldwide.